Cas no 1510984-04-9 (4,5-dichlorothiophene-3-carbonitrile)

• Product Name: 4,5-dichlorothiophene-3-carbonitrile
• CAS No: 1510984-04-9
• MF: C₅HCl₂NS
• MW: 178.039137601852
• CID: 4603094
• PubChem ID: 82647648
• Update Time: 2025-05-20

4,5-dichlorothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-dichlorothiophene-3-carbonitrile

• Inchi： 1S/C5HCl2NS/c6-4-3(1-8)2-9-5(4)7/h2H
• InChI Key： GLUMTSGBCKJDHN-UHFFFAOYSA-N
• SMILES： C1SC(Cl)=C(Cl)C=1C#N

Additional information on 4,5-dichlorothiophene-3-carbonitrile

Recent Advances in the Application of 4,5-Dichlorothiophene-3-Carbonitrile (CAS: 1510984-04-9) in Chemical Biology and Pharmaceutical Research

The compound 4,5-dichlorothiophene-3-carbonitrile (CAS: 1510984-04-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This heterocyclic compound, characterized by its dichlorinated thiophene core and nitrile functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for the development of novel therapeutics targeting infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,5-dichlorothiophene-3-carbonitrile in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a scaffold to develop selective inhibitors of protein kinases involved in cancer cell proliferation. The structural modifications introduced at the nitrile group and thiophene ring resulted in compounds with improved binding affinity and pharmacokinetic properties. Molecular docking studies revealed that these derivatives effectively interact with the ATP-binding site of target kinases, suggesting their potential as anticancer agents.

In the field of antimicrobial research, 4,5-dichlorothiophene-3-carbonitrile has shown promise as a precursor for novel antibacterial agents. A recent patent application (WO2023056789) describes its use in the preparation of thiophene-based compounds with activity against multidrug-resistant Gram-positive bacteria. The electron-withdrawing effects of the chlorine atoms and nitrile group were found to enhance the compounds' ability to disrupt bacterial cell wall synthesis. These findings are particularly relevant given the growing threat of antibiotic resistance.

The compound's unique electronic properties have also attracted attention in materials science applications. Researchers at several academic institutions have investigated its incorporation into organic semiconductors and photovoltaic materials. The strong electron-accepting nature of the nitrile group, combined with the electron-donating properties of the thiophene ring, creates a push-pull system that facilitates charge transport in organic electronic devices. Recent studies have reported improved power conversion efficiencies in organic solar cells containing derivatives of 4,5-dichlorothiophene-3-carbonitrile.

From a synthetic chemistry perspective, novel methodologies have been developed for the functionalization of 4,5-dichlorothiophene-3-carbonitrile. A 2024 publication in Advanced Synthesis & Catalysis describes a palladium-catalyzed cross-coupling reaction that enables the introduction of various aryl and heteroaryl groups at the 2-position of the thiophene ring. This advancement significantly expands the structural diversity of accessible derivatives, opening new possibilities for structure-activity relationship studies in drug discovery programs.

In conclusion, 4,5-dichlorothiophene-3-carbonitrile (CAS: 1510984-04-9) continues to demonstrate its value as a versatile building block in multiple research domains. Its applications span from medicinal chemistry to materials science, with recent studies highlighting its potential in addressing current challenges in drug development and renewable energy technologies. Future research directions may focus on exploring its use in targeted drug delivery systems and as a component in advanced functional materials.